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Compound of Interest

Compound Name: Ivomec

Cat. No.: B10770092 Get Quote

For Immediate Implementation by Researchers, Scientists, and Drug Development

Professionals

The responsible management of pharmaceutical waste is paramount to protecting our

environment and ensuring public safety. Ivomec, with its active ingredient ivermectin, is a

widely used antiparasitic agent in research and veterinary medicine. However, its high toxicity

to aquatic life necessitates strict adherence to proper disposal protocols.[1][2] This guide

provides essential, step-by-step logistical and safety information for the correct disposal of

Ivomec, its containers, and associated materials.

Environmental Impact and Ecotoxicity Data
Ivermectin is classified as very toxic to aquatic life with long-lasting effects.[3][4][5] Its release

into the environment can disrupt aquatic ecosystems.[2][6] The following table summarizes key

ecotoxicity data for ivermectin, underscoring the critical need for proper disposal to prevent

environmental contamination.
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Organism Test Type Measurement Value Reference

Daphnia magna

(Water Flea)
Acute LC50 (48h) 5.7 ng/L [2]

Daphnia magna

(Water Flea)
Chronic NOEC 0.0003 ng/L [2]

Oncorhynchus

mykiss (Rainbow

Trout)

Acute LC50 3.0 µg/L [2]

Algae Growth Inhibition -

Significant effect

at 1250 and

4000 µg/L

[2]

LC50 (Lethal Concentration 50): The concentration of a substance that is lethal to 50% of the

test organisms. NOEC (No Observed Effect Concentration): The highest tested concentration

of a substance at which no statistically significant effect is observed.

Standard Disposal Procedures
General Principle: Under no circumstances should Ivomec or its containers be disposed of in

drains, sewers, or waterways.[1][7][8] The primary goal is to prevent the active ingredient,

ivermectin, from entering aquatic environments.

For Unused or Expired Ivomec:

Large Quantities: For significant amounts of expired or unused Ivomec, disposal should be

handled by a licensed commercial waste disposal service.[4] The product should be sent to

an approved waste disposal plant, which will typically utilize incineration.[7][8][9][10]

Small Quantities (e.g., residual amounts): For small, residual quantities, the preferred

method is disposal at an approved landfill or through incineration.[3][11]

For Empty Containers:

Ensure Completely Empty: Before disposal, ensure that the container is completely empty.[3]
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Do Not Reuse: Containers should not be reused for any other purpose.[3]

Disposal Options:

Recycling/Burning: If local authority bylaws and conditions permit, empty containers may

be recycled or burned.[3]

Landfill: Otherwise, bury the empty containers in a suitable, approved landfill.[3]

Household Garbage (for small containers): Some guidelines suggest that empty

containers from small quantity use can be wrapped in paper and placed in the garbage.[1]

[4]

For Contaminated Materials and Spills:

Containment: In case of a spill, prevent the material from entering waterways.[3]

Absorption: Absorb the spill with an inert material such as sand, diatomite, or kitty litter.[1][3]

Collection: Sweep or pick up the absorbed material and place it in a properly labeled waste

container.[1][3]

Cleaning: Wash the spill area with water and absorb the cleaning water with further inert

material.[3]

Disposal: Dispose of the contaminated waste safely in accordance with local authorities,

typically through an approved waste disposal plant.[3][7][8][9][10]

For Sharps (Needles and Syringes):

Discarded needles should be immediately placed in a designated and appropriately labeled

sharps container.[4]

Experimental Protocols Cited in Environmental
Impact Assessment
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While specific experimental protocols for the act of disposal are not cited, the disposal

guidelines are informed by ecotoxicological studies that determine the environmental fate and

effects of ivermectin. One such study involved the use of aquatic mesocosms to assess the

impact of ivermectin on aquatic ecosystems.[12]

Mesocosm Study Methodology:

System: Fifteen 12,000 L outdoor aquatic mesocosms were used.

Treatment: Ivermectin was introduced at nominal concentration levels of 0, 30, 100, and

1000 ng/L (parts per trillion).

Duration: The fate and effects of ivermectin were monitored for a 265-day period.

Endpoints: The study evaluated the dissipation of ivermectin in water and sediment, as well

as acute, chronic, and long-term effects on various aquatic organisms, including cladocerans

and sediment-active organisms.[12]

This type of research provides the foundational data that demonstrates the high toxicity of

ivermectin to aquatic invertebrates and informs the stringent disposal regulations.[12]

Visual Guide: Ivomec Disposal Decision Pathway
The following diagram illustrates the decision-making process for the proper disposal of

Ivomec and related waste.
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Caption: Ivomec Disposal Decision Pathway.
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By adhering to these procedures, researchers, scientists, and drug development professionals

can ensure the safe and environmentally responsible disposal of Ivomec, thereby building trust

and demonstrating a commitment to safety and sustainability that extends beyond the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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